Cas no 839-81-6 (3-(Trifluoromethyl)phenanthrene)
839-81-6 structure
Product Name:3-(Trifluoromethyl)phenanthrene
CAS No:839-81-6
MF:C15H9F3
MW:246.227174520493
CID:2804760
PubChem ID:23037910
Update Time:2025-04-21
3-(Trifluoromethyl)phenanthrene Chemical and Physical Properties
Names and Identifiers
-
- HVTFZHUEAGOTKD-UHFFFAOYSA-N
- DTXCID90580725
- HS-7870
- SCHEMBL10408737
- 839-81-6
- DTXSID00629972
- 3-(trifluoromethyl) phenanthrene
- 3-(Trifluoromethyl)phenanthrene
-
- Inchi： 1S/C15H9F3/c16-15(17,18)12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12/h1-9H
- InChI Key： HVTFZHUEAGOTKD-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C2C=CC3C=CC=CC=3C2=C1)(F)F
Computed Properties
- Exact Mass: 246.06563477g/mol
- Monoisotopic Mass: 246.06563477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
3-(Trifluoromethyl)phenanthrene Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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